Cas no 6811-73-0 (13-cis-beta,beta-carotene)

13-cis-beta,beta-carotene structure
13-cis-beta,beta-carotene structure
Product name:13-cis-beta,beta-carotene
CAS No:6811-73-0
MF:C40H56
MW:536.872652053833
CID:968845
PubChem ID:10256668

13-cis-beta,beta-carotene Chemical and Physical Properties

Names and Identifiers

    • 13-cis-beta,beta-carotene
    • 13-cis-β-Carotene
    • (13Z)-beta-Carotene
    • 13-cis-beta-Carotene
    • 13'-cis-beta-Carotene
    • Pseudo-alpha-carotene
    • neo-beta-Carotene B
    • 8BK6YA62H6
    • .BETA.-CAROTENE, (13Z)-
    • 1,3,3-Trimethyl-2-((1E,3E,5E,7E,9E,11Z,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5,7,9,11,13,15,17-octadecanonaen-1-yl)cyclohexene
    • 2,2'-((1E,3E,5E,7Z,9E,11E,13E,15E,17E)-3,7,12,16-Tetramethyloctadeca-1,3,5,7,9,11,13,15,17-nonaene-1,18-diyl)bis(1,3,3-trimethylcyclohex-1-ene)
    • (13Z)-.BETA.,.BETA.-CAROTENE
    • .BETA.,.BETA.-CAROTENE, 13-CIS-
    • .BETA.-CAROTENE, NEO B-
    • PSEUDO-.ALPHA.-CAROTENE
    • 13-CIS-.BETA.-CAROTENE
    • DTXSID10920482
    • beta-Carotene, neo b-
    • (13Cis)-beta,beta-carotene
    • (13Z)-.BETA.-CAROTENE
    • CHEMBL3774468
    • beta-Carotene, (13Z)-
    • 1,3,3-trimethyl-2-[(1E,3E,5E,7E,9E,11Z,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]cyclohexene
    • Q27270144
    • NEO-.BETA.-CAROTENE B
    • (13Z)-beta,beta-Carotene
    • 13'-CIS-.BETA.-CAROTENE
    • OENHQHLEOONYIE-MZMZTKINSA-N
    • UNII-8BK6YA62H6
    • 6811-73-0
    • beta,beta-Carotene, 13-cis-
    • (13CIS)-.BETA.,.BETA.-CAROTENE
    • Inchi: InChI=1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17-,32-18+,33-21+,34-22+
    • InChI Key: OENHQHLEOONYIE-MZMZTKINSA-N
    • SMILES: CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC2=C(CCCC2(C)C)C)C)C

Computed Properties

  • Exact Mass: 536.438201786g/mol
  • Monoisotopic Mass: 536.438201786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 10
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 9
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.941±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 166 ºC
  • Solubility: Insuluble (1.5E-9 g/L) (25 ºC),

Recommend Articles

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm